2-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 2-chloro-N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C18H17ClN2O3/c1-2-21-9-10-24-16-8-7-12(11-14(16)18(21)23)20-17(22)13-5-3-4-6-15(13)19/h3-8,11H,2,9-10H2,1H3,(H,20,22)
• InChI Key: HXCKEQPZBLUXJT-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H17ClN2O3
• Molecular Weight: 344.8 g/mol

Description

2-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Substituted Heterocyclic Compounds Synthesis

One study details the synthesis of various substituted 2-methylene-1,3-oxazolidines, 1,3-thiazolidines, and 1,3-oxazines, showcasing the compound's role in generating novel heterocyclic structures. These chemical transformations are crucial for developing new pharmaceuticals and materials with unique properties (Basheer & Rappoport, 2006).

Heterocyclic Systems in Drug Modification

Another research effort explored the use of the 11a,12-dihydrobenzo[b]benzo[5,6][1,4]oxazino[2,3-e][1,4]oxazine heterocyclic system in constructing heteropropellanes. These compounds are not only significant for drug modification but also for creating novel materials with unusual physical properties, highlighting the compound's utility in material science and drug development (Konstantinova et al., 2020).

Antimicrobial Agents

Research on 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as a new class of antibacterial agents indicates the potential use of structurally related compounds in addressing bacterial infections. This underscores the importance of heterocyclic chemistry in discovering new antimicrobials (Palkar et al., 2017).